Cas no 521980-79-0 (2,3-Pyridinedicarboxylic acid, 6-bromo-, dimethyl ester)

• Product Name: 2,3-Pyridinedicarboxylic acid, 6-bromo-, dimethyl ester
• CAS No: 521980-79-0
• MF: C₉H₈BrNO₄
• MW: 274.068121910095
• CID: 4018895
• PubChem ID: 85828238
• Update Time: 2025-04-22

2,3-Pyridinedicarboxylic acid, 6-bromo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarboxylic acid, 6-bromo-, dimethyl ester
• 2,3-Pyridinedicarboxylic acid, 6-bromo-, 2,3-dimethyl ester
• 2,3-DIMETHYL 6-BROMOPYRIDINE-2,3-DICARBOXYLATE
• G14728
• 521980-79-0

• Inchi： 1S/C9H8BrNO4/c1-14-8(12)5-3-4-6(10)11-7(5)9(13)15-2/h3-4H,1-2H3
• InChI Key： ZRADZUIYDCUFOJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(Br)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 272.96367Da
• Monoisotopic Mass: 272.96367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.5Ų